Cas no 156042-22-7 (Vinaginsenoside R8)

• Product Name: Vinaginsenoside R8
• CAS No: 156042-22-7
• MF: C₄₈H₈₂O₁₉
• MW: 963.1533
• CID: 160133
• PubChem ID: 85131757
• Update Time: 2025-07-10

Vinaginsenoside R8 Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,12b,23E)-20-(b-D-glucopyranosyloxy)-12,25-dihydroxydammar-23-en-3-yl 2-O-b-D-glucopyranosyl- (9CI)
• Vina-ginsenosideR8
• Dammarane,b-D-glucopyranoside deriv.
• Vinaginsenoside R8
• (3beta,12beta,23E)-20-(beta-D-Glucopyranosyloxy)-12,25-dihydroxydammar-23-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• vina-ginsenoside R8
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4,5-Dihydroxy-2-[[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-
• Ginsenoside-M6A
• 156042-22-7
• DA-68594
• 2-[4,5-Dihydroxy-2-[[12-hydroxy-17-[6-hydroxy-6-methyl-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-4-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• I(2)-D-Glucopyranoside, (3I(2),12I(2))-20-(I(2)-D-glucopyranosyloxy)-12,25-dihydroxydammar-23-en-3-yl 2-O-I(2)-D-glucopyranosyl-
• DTXSID101107305
• 93376-72-8

• Inchi： 1S/C48H82O19/c1-43(2,61)13-9-14-48(8,67-41-38(60)35(57)32(54)25(20-50)63-41)22-10-16-47(7)30(22)23(52)18-28-45(5)15-12-29(44(3,4)27(45)11-17-46(28,47)6)65-42-39(36(58)33(55)26(21-51)64-42)66-40-37(59)34(56)31(53)24(19-49)62-40/h9,13,22-42,49-61H,10-12,14-21H2,1-8H3
• InChI Key： IAEZLXLDZBZQPU-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C2([H])C3(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C(C([H])([H])[H])(C([H])([H])[H])C3([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C2(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C(C([H])([H])[H])(C([H])([H])C([H])=C([H])C(C([H])([H])[H])(C([H])([H])[H])O[H])OC3([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O3)O[H])O[H])O[H])C21[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 962.54503038 g/mol
• Monoisotopic Mass: 962.54503038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 67
• Rotatable Bond Count: 13
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 25
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 318
• Molecular Weight: 963.2

Experimental Properties

• Color/Form: Powder
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 1044.4±65.0 °C at 760 mmHg
• Flash Point: 585.4±34.3 °C
• Solubility: Insuluble (7.2E-4 g/L) (25 ºC),

Vinaginsenoside R8 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids